Cas no 136825-76-8 (7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid)

• Product Name: 7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
• CAS No: 136825-76-8
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• MDL: MFCD19286153
• CID: 4697416
• Update Time: 2025-10-20

7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
• 7-fluoro-4-hydroxyquinoline-2-carboxylic acid
• STL134903
• BBL006963
• 7-Fluoro-4-hydroxy-2-quinolinecarboxylic acid
• 2-Quinolinecarboxylic acid, 7-fluoro-1,4-dihydro-4-oxo-
• 7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

• MDL： MFCD19286153
• Inchi： 1S/C10H6FNO3/c11-5-1-2-6-7(3-5)12-8(10(14)15)4-9(6)13/h1-4H,(H,12,13)(H,14,15)
• InChI Key： FIUJIDDTLWFHTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=C(C(=O)O)NC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 434.4±45.0 °C at 760 mmHg
• Flash Point: 216.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

Comprehensive Overview of 7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid (CAS No. 136825-76-8)

7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid (CAS No. 136825-76-8) is a fluorinated quinoline derivative with significant applications in pharmaceutical and chemical research. This compound belongs to the quinoline carboxylic acid family, which is renowned for its broad-spectrum biological activities. The presence of a fluoro substituent at the 7-position enhances its reactivity and potential therapeutic utility, making it a subject of interest in drug discovery and development.

In recent years, the demand for fluoroquinolone intermediates like 7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid has surged due to their role in synthesizing antibiotics and other bioactive molecules. Researchers are particularly intrigued by its structural features, which contribute to its ability to interact with bacterial DNA gyrase and topoisomerase IV—a mechanism shared by many broad-spectrum antibiotics. This aligns with the growing global focus on combating antibiotic resistance, a hot topic in both scientific and public health circles.

The synthesis of CAS No. 136825-76-8 typically involves multi-step organic reactions, including cyclization and fluorination processes. Its carboxylic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. This versatility has led to its use in the development of novel antimicrobial agents, as well as in materials science for applications such as fluorescent probes or coordination chemistry.

From an industrial perspective, 7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid is often sought after by manufacturers specializing in pharmaceutical intermediates. Its stability under standard storage conditions and compatibility with common solvents make it a practical choice for large-scale production. Additionally, its relevance to green chemistry initiatives is noteworthy, as researchers explore eco-friendly synthesis routes to minimize waste and energy consumption.

For those searching for "quinolone derivatives uses" or "fluoroquinolone synthesis," this compound serves as a key example. Its structural framework is frequently referenced in patents and academic papers addressing drug design optimization. Moreover, the rise of AI-driven drug discovery has further highlighted its importance, as computational models predict its potential interactions with biological targets.

In summary, 7-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid (CAS No. 136825-76-8) represents a critical building block in modern chemistry and pharmacology. Its applications span from antibiotic development to advanced material science, reflecting the compound's adaptability to evolving scientific challenges. As interest in personalized medicine and targeted therapies grows, this quinoline derivative is poised to remain a focal point of innovative research.